5-[5-(4-Fluorophenyl)pentan-2-yl]benzene-1,3-diol

• CAS RN: 52763-26-5
• Molecular Formula: C17H19FO2
• Molecular Weight: 274.33 g/mol
• IUPAC Name: 5-[5-(4-fluorophenyl)pentan-2-yl]benzene-1,3-diol
• InChI: InChI=1S/C17H19FO2/c1-12(14-9-16(19)11-17(20)10-14)3-2-4-13-5-7-15(18)8-6-13/h5-12,19-20H,2-4H2,1H3
• InChI Key: MTHCJSUSFLMSIS-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC1=CC=C(C=C1)F)C2=CC(=CC(=C2)O)O

Description

5-[5-(4-Fluorophenyl)pentan-2-yl]benzene-1,3-diol is a useful research compound. Its molecular formula is C17H19FO2 and its molecular weight is 274.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Fifty grams of the above prepared 2-(3,5-dimethoxyphenyl)-5-(4-fluorophenyl)pentane, 450 ml. of acetic acid and 180 ml. of 48% HBr in water were mixed. While cooling, the mixture was saturated with hydrogen bromide gas (approximately 1/2 hour). The reaction was placed in an 87° bath and stirred for 17 hours. The reaction was then concentrated in vacuo and the residue neutralized with K2CO3 and NaHCO3, extracted with ether, treated with charcoal and MgSO4 and filtered to yield 45 g. of 2-(3,5-dihydroxyphenyl)-5-(4-fluorophenyl)pentane as a brown oil which distills at 180°/0.01 mmHg.

Synthesis routes and methods II

Procedure details

Fifty grams of the above-prepared 2-(3,5-dimethoxyphenyl)-5-(p-fluorophenyl)pentane, 450 ml. of acetic acid and 180 ml. of 48% HBr in water were mixed. While cooling, the mixture was saturated with hydrogen gas (approximately one-half hour). The reaction was placed in an 87° bath and stirred for 17 hours. The reaction was then concentrated in vacuo and the residue neutralized with K2CO3 and NaHCO3, extracted with ether, treated with charcoal and MgSO4 and filtered to yield 45 g. of 2-(3,5-dihydroxyphenyl)-5-(p-fluorophenyl)pentane as a brown oil which distills at 180°/0.01 mmHg.